1-(4-(3-(4-(Bis(4-fluorophenyl)hydroxymethyl)-1-piperidinyl)propoxy)-3-methoxyphenyl)ethanone

• CAS RN: 60284-71-1
• Molecular Formula: C30H33F2NO4
• Molecular Weight: 509.6 g/mol
• IUPAC Name: 1-[4-[3-[4-[bis(4-fluorophenyl)-hydroxymethyl]piperidin-1-yl]propoxy]-3-methoxyphenyl]ethanone
• InChI: InChI=1S/C30H33F2NO4/c1-21(34)22-4-13-28(29(20-22)36-2)37-19-3-16-33-17-14-25(15-18-33)30(35,23-5-9-26(31)10-6-23)24-7-11-27(32)12-8-24/h4-13,20,25,35H,3,14-19H2,1-2H3
• InChI Key: QFUKWQQHSSRPQM-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=C(C=C1)OCCCN2CCC(CC2)C(C3=CC=C(C=C3)F)(C4=CC=C(C=C4)F)O)OC
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 1-(4-(3-(4-(bis(4-fluorophenyl)hydroxymethyl)-1-piperidinyl)propoxy)-3-methoxyphenyl)ethanone; AHR 5333; AHR-5333; Ethanone, 1-(4-(3-(4-(bis(4-fluorophenyl)hydroxymethyl)-1-piperidinyl)propoxy)-3-methoxyphenyl)-

Description

It has shown significant activity in in vivo models of immediate hypersensitivity, making it a promising candidate for treating allergic reactions .

Scientific Research Applications

AHR-5333 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound for studying the reactivity and properties of antiallergy agents.

Biology: AHR-5333 is used in biological studies to investigate its effects on cellular processes and immune responses.

Medicine: The compound is being explored for its potential therapeutic applications in treating allergic reactions and other hypersensitivity conditions.

Industry: AHR-5333 is used in the development of new antiallergy drugs and formulations

Preparation Methods

The synthesis of AHR-5333 involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups. The synthetic route typically includes the following steps:

Formation of the core structure: The core structure is synthesized through a series of reactions involving the coupling of various aromatic compounds.

Introduction of functional groups: Functional groups such as hydroxymethyl and methoxy groups are introduced through specific reactions, including nucleophilic substitution and oxidation.

Final assembly: The final compound is assembled by linking the functionalized core structure with other aromatic compounds through etherification and other coupling reactions.

Industrial production methods for AHR-5333 involve scaling up the laboratory synthesis process while ensuring the purity and yield of the final product. This typically includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve efficient and cost-effective production .

Chemical Reactions Analysis

AHR-5333 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to convert specific functional groups into their corresponding reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions are commonly used to introduce or replace functional groups on the aromatic rings.

Common reagents and conditions used in these reactions include:

Oxidizing agents: Such as potassium permanganate and chromium trioxide.

Reducing agents: Such as lithium aluminum hydride and sodium borohydride.

Substitution reagents: Such as halogens (chlorine, bromine) and nucleophiles (amines, alcohols).

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce various substituted aromatic compounds .

Mechanism of Action

AHR-5333 exerts its effects by inhibiting the activity of 5-lipoxygenase, an enzyme involved in the production of leukotrienes, which are mediators of inflammation and allergic reactions. By inhibiting 5-lipoxygenase, AHR-5333 reduces the production of leukotrienes, thereby alleviating allergic symptoms and inflammation . The molecular targets and pathways involved include the inhibition of leukotriene synthesis and modulation of immune cell activity .

Comparison with Similar Compounds

AHR-5333 is unique compared to other antiallergy agents due to its potent and long-acting activity. It has been shown to be more effective than several other compounds, including:

• Azatadine
• Ketotifen
• Oxatomide
• Albuterol
• Aminophylline
• Diphenhydramine
• Theophylline

These compounds differ in their mechanisms of action, potency, and duration of effect. AHR-5333’s unique structure and mechanism of action contribute to its superior efficacy in treating allergic reactions .

Synthesis routes and methods

Procedure details

A mixture of 5.0 g (0.0165 mole) of α,α-bis(p-fluorophenyl)-4-piperidinemethanol, 4.0 g (0.0165 mole) of 3-(p-acetyl-o-methoxyphenoxy)propyl chloride and 1.4 g (0.0165 mole) of sodium bicarbonate in 60 ml of dimethylformamide was stirred and heated at 80° C. for two hours. The temperature was raised to 100° C. for one hour. After cooling, the reaction mixture was filtered and the dimethylformamide was removed at reduced pressure. The residual oil which crystallized on standing in ether was dissolved in benzene and placed on a Florisil® column. Using a gradient elution of acetone-benzene, 1.8 g (21.4%) of product was obtained from the column, m.p. 141.5°-143° C. (See Ex. 12, U.S. Pat. No. 3,956,296).